Cas no 1361796-49-7 (2,3-Dichloro-2'-fluoro-3'-nitro-biphenyl)

• Product Name: 2,3-Dichloro-2'-fluoro-3'-nitro-biphenyl
• CAS No: 1361796-49-7
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4995842
• Update Time: 2025-06-08

2,3-Dichloro-2'-fluoro-3'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-2'-fluoro-3'-nitro-biphenyl

• Inchi： 1S/C12H6Cl2FNO2/c13-9-5-1-3-7(11(9)14)8-4-2-6-10(12(8)15)16(17)18/h1-6H
• InChI Key： QBUKVJUDEFNJCW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC=C(C=1F)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 4.9
• Topological Polar Surface Area: 45.8

Additional information on 2,3-Dichloro-2'-fluoro-3'-nitro-biphenyl

Introduction to 2,3-Dichloro-2'-fluoro-3'-nitro-biphenyl (CAS No. 1361796-49-7)

2,3-Dichloro-2'-fluoro-3'-nitro-biphenyl, a compound with the CAS number 1361796-49-7, is a complex organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science. This introduction aims to provide a comprehensive overview of the compound, including its structure, synthesis, properties, and current research trends.

The molecular structure of 2,3-Dichloro-2'-fluoro-3'-nitro-biphenyl is characterized by a biphenyl core with specific functional groups attached. The biphenyl moiety consists of two benzene rings connected by a single bond, providing a rigid and planar structure. The presence of two chlorine atoms at the 2 and 3 positions, a fluorine atom at the 2' position, and a nitro group at the 3' position imparts unique electronic and steric properties to the molecule. These functional groups play a crucial role in determining the compound's reactivity and potential biological activity.

The synthesis of 2,3-Dichloro-2'-fluoro-3'-nitro-biphenyl typically involves multistep reactions. One common approach is to start with a biphenyl derivative and sequentially introduce the chlorine, fluorine, and nitro groups through selective halogenation and nitration reactions. The choice of reagents and reaction conditions is critical to achieve high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the preparation of this compound.

In terms of physical properties, 2,3-Dichloro-2'-fluoro-3'-nitro-biphenyl is generally a solid at room temperature with a high melting point due to its rigid structure. It is insoluble in water but soluble in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). The compound exhibits strong absorption in the ultraviolet (UV) region due to the presence of the nitro group, making it useful in UV spectroscopy applications.

The biological activity of 2,3-Dichloro-2'-fluoro-3'-nitro-biphenyl has been the subject of several studies. Research has shown that this compound can exhibit anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the activity of certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX). Additionally, preliminary data suggest that it may have cytotoxic effects on cancer cells by disrupting cell cycle progression and inducing apoptosis.

In the field of materials science, 2,3-Dichloro-2'-fluoro-3'-nitro-biphenyl has potential applications as a building block for advanced materials. Its rigid structure and functional groups make it suitable for use in polymer synthesis and as a precursor for organic electronics. Recent research has explored its use in developing new types of conductive polymers and organic semiconductors.

The environmental impact of 2,3-Dichloro-2'-fluoro-3'-nitro-biphenyl is an important consideration. While there is limited data available on its environmental fate and toxicity, it is essential to handle this compound with care to prevent contamination of water bodies and soil. Proper waste management practices should be followed to ensure safe disposal.

In conclusion, 2,3-Dichloro-2'-fluoro-3'-nitro-biphenyl (CAS No. 1361796-49-7) is a versatile compound with unique chemical properties that make it valuable in various scientific disciplines. Ongoing research continues to uncover new applications and potential benefits of this molecule. As our understanding of its behavior and interactions deepens, it is likely that we will see more innovative uses of this compound in the future.